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Compound of Interest

Compound Name: THZ1-R

Cat. No.: B15588170

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of THZ1-R, a critical tool in the study of

cyclin-dependent kinase 7 (CDK7) inhibition. This document details its chemical properties, its

role as a negative control for the potent CDK7 inhibitor THZ1, and the associated signaling

pathways and experimental methodologies.

Core Molecular Attributes
THZ1-R is a derivative of THZ1, designed to be a non-cysteine-reactive analog. This

modification significantly diminishes its inhibitory activity against CDK7, making it an ideal

negative control for experiments investigating the specific effects of its parent compound,

THZ1.

Property Value Source

Molecular Formula C31H30ClN7O2 [1][2]

Molecular Weight 568.07 g/mol [1][2]

CAS Number 1621523-07-6 [1]
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The Role of THZ1-R in Elucidating CDK7 Signaling
THZ1 is a potent and selective covalent inhibitor of CDK7.[3] To distinguish the specific effects

of CDK7 inhibition from off-target or non-covalent effects of the chemical scaffold, THZ1-R is

used in parallel experiments. THZ1-R possesses a modified acrylamide moiety that prevents

the covalent modification of a unique cysteine residue (C312) outside the canonical kinase

domain of CDK7, a mechanism that is key to THZ1's high potency and selectivity.[1]

CDK7 is a central kinase with dual roles in regulating the cell cycle and transcription.[2][4][5] As

a component of the CDK-activating kinase (CAK) complex, it phosphorylates and activates

other CDKs, such as CDK1, CDK2, CDK4, and CDK6, which are essential for cell cycle

progression.[4][5] Additionally, as part of the general transcription factor TFIIH, CDK7

phosphorylates the C-terminal domain (CTD) of RNA polymerase II (RNAPII), a critical step for

transcription initiation and elongation.[1][6]

Inhibition of CDK7 by THZ1 leads to a reduction in the phosphorylation of RNAPII CTD at

serine 5 and serine 7, and a decrease in the phosphorylation of the activation loops of CDK1

and CDK2.[1] These events ultimately result in cell cycle arrest and the suppression of

transcription, particularly of genes associated with super-enhancers that are critical for cancer

cell identity.

CDK7 Signaling Pathway
The following diagram illustrates the central role of CDK7 in both transcription and cell cycle

progression, and the point of inhibition by THZ1.
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CDK7 signaling in transcription and cell cycle.

Experimental Protocols
THZ1-R is typically used alongside THZ1 in a variety of assays to demonstrate that the

observed effects are due to the specific, covalent inhibition of CDK7.

In Vitro Kinase Assay
This assay directly measures the inhibitory effect of a compound on the kinase activity of

CDK7.

Methodology:

Reaction Buffer Preparation: Prepare a kinase reaction buffer, for example, 50 mM HEPES

(pH 7.5), 10 mM MgCl₂, 1 mM EGTA, and 0.01% Brij-35.[7]
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Kinase and Substrate Preparation: Dilute recombinant human CDK7/Cyclin H/MAT1 complex

and a suitable substrate (e.g., a peptide derived from the RNAPII CTD) in the kinase reaction

buffer.[7]

Inhibitor Preparation: Prepare serial dilutions of THZ1 and THZ1-R in DMSO, followed by a

further dilution in the kinase reaction buffer.

Reaction Setup: In a 96- or 384-well plate, combine the kinase, substrate, and inhibitor

solutions.

Reaction Initiation: Start the kinase reaction by adding ATP to a final concentration that is

close to the Kₘ for CDK7.

Incubation: Incubate the plate at 30°C for a defined period (e.g., 30-60 minutes).

Detection: Stop the reaction and measure the kinase activity using a suitable method, such

as ADP-Glo™ Kinase Assay or a phosphospecific antibody-based detection method.

Data Analysis: Calculate the IC₅₀ value by plotting the percentage of kinase inhibition against

the logarithm of the inhibitor concentration.

Cellular Thermal Shift Assay (CETSA)
CETSA can be used to verify the direct binding of THZ1 to CDK7 in a cellular context, with

THZ1-R serving as a negative control.

Western Blot Analysis of RNAPII CTD Phosphorylation
This is a common cellular assay to assess the inhibition of CDK7 by measuring the

phosphorylation status of its primary substrate, RNAPII.

Methodology:

Cell Culture and Treatment: Plate a suitable cell line (e.g., Jurkat T-ALL cells) and treat with

varying concentrations of THZ1, THZ1-R, and a vehicle control (DMSO) for a specified time

(e.g., 4-6 hours).
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Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer

supplemented with protease and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of the lysates using a BCA or

Bradford assay.[7]

Sample Preparation: Mix the protein lysates with Laemmli sample buffer and heat at 95-

100°C for 5-10 minutes.

SDS-PAGE and Protein Transfer: Separate equal amounts of protein on an SDS-

polyacrylamide gel and transfer the separated proteins to a PVDF or nitrocellulose

membrane.[7]

Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-

buffered saline with Tween 20 (TBST) for 1 hour at room temperature.[7]

Primary Antibody Incubation: Incubate the membrane with primary antibodies against

phospho-RNAPII CTD (Ser5/7), total RNAPII, and a loading control (e.g., GAPDH or β-actin)

overnight at 4°C.[7]

Washing and Secondary Antibody Incubation: Wash the membrane with TBST and incubate

with an appropriate HRP-conjugated secondary antibody.

Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL)

substrate.

Experimental Workflow for Cellular Assays
The following diagram outlines a typical workflow for comparing the effects of THZ1 and THZ1-
R in cellular assays.
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Workflow for comparing THZ1 and THZ1-R effects.

Conclusion
THZ1-R is an indispensable tool for researchers studying the biological functions of CDK7 and

the therapeutic potential of its inhibitors. Its lack of covalent reactivity, in contrast to THZ1,
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allows for the rigorous dissection of on-target versus off-target effects, ensuring the validity of

conclusions drawn from studies employing these chemical probes. The experimental protocols

and pathway diagrams provided in this guide offer a framework for the effective use of THZ1-R
in advancing our understanding of CDK7-dependent cellular processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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